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Compound of Interest

Compound Name: 5-(Oxolan-2-yl)-1,3-oxazole

Cat. No.: B15308545

Essential Safety and Handling Guide for 5-
(Oxolan-2-yl)-1,3-oxazole

Disclaimer: No specific Safety Data Sheet (SDS) for 5-(Oxolan-2-yl)-1,3-oxazole was found.
The following guidance is based on the safety protocols for structurally related oxazole
derivatives. Researchers should handle this compound with caution and perform a thorough
risk assessment before use.

This guide provides essential safety and logistical information for handling 5-(Oxolan-2-yl)-1,3-
oxazole in a laboratory setting. The operational and disposal plans are based on best practices
for similar chemical compounds.

Immediate Safety and Hazard Information

Based on data from related oxazole compounds, 5-(Oxolan-2-yl)-1,3-oxazole should be
treated as potentially hazardous. Potential hazards may include:

o Harmful if swallowed.[1][2]
e Causes skin irritation.[1][2]
» May cause an allergic skin reaction.

o Causes serious eye irritation.[1][2]
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e May cause respiratory irritation.[2]

e May cause long-lasting harmful effects to aquatic life.

Personal Protective Equipment (PPE)

Consistent use of appropriate PPE is critical to minimize exposure. The following table

summarizes recommended PPE for various laboratory operations.

Operation

Recommended Personal Protective
Equipment

Weighing and preparing solutions

Chemical safety goggles, nitrile gloves (ensure
no tears and proper thickness), lab coat, and in

a well-ventilated area or chemical fume hood.

Running reactions

Chemical safety goggles, nitrile gloves, lab coat,

and work within a certified chemical fume hood.

Work-up and purification

Chemical safety goggles, face shield (if splash
hazard exists), nitrile gloves, lab coat, and all
operations should be conducted in a chemical

fume hood.

Handling dry powder

In addition to standard PPE, consider a dust
mask or respirator if there is a risk of

aerosolization.

Experimental Protocols

General Handling and Storage:

Handle in a well-ventilated place, preferably a chemical fume hood.[1][3]
Avoid contact with skin, eyes, and clothing.[1][2][3]
Avoid the formation of dust and aerosols.[1][3]

Keep the container tightly closed in a dry and cool place.[1]

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://aksci.com/sds/Z4453_SDS.pdf
https://www.fishersci.ie/store/msds?partNumber=10767685&productDescription%3D250MG+5-Methyl-2-phenyl-1%2C3-oxazole-4-carboxylic+acid%2C+97%25&countryCode=IE&language=en
https://www.chemicalbook.com/msds/942070-84-0.pdf
https://www.fishersci.ie/store/msds?partNumber=10767685&productDescription%3D250MG+5-Methyl-2-phenyl-1%2C3-oxazole-4-carboxylic+acid%2C+97%25&countryCode=IE&language=en
https://aksci.com/sds/Z4453_SDS.pdf
https://www.chemicalbook.com/msds/942070-84-0.pdf
https://www.fishersci.ie/store/msds?partNumber=10767685&productDescription%3D250MG+5-Methyl-2-phenyl-1%2C3-oxazole-4-carboxylic+acid%2C+97%25&countryCode=IE&language=en
https://www.chemicalbook.com/msds/942070-84-0.pdf
https://www.fishersci.ie/store/msds?partNumber=10767685&productDescription%3D250MG+5-Methyl-2-phenyl-1%2C3-oxazole-4-carboxylic+acid%2C+97%25&countryCode=IE&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15308545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Wash hands thoroughly after handling.[2]
e Do not eat, drink, or smoke when using this product.[1]
First Aid Measures:

« If inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[1][3]

 In case of skin contact: Immediately take off all contaminated clothing. Wash off with soap
and plenty of water. If skin irritation or a rash occurs, get medical advice/attention.[1][3]

 In case of eye contact: Rinse cautiously with water for at least 15 minutes. Remove contact
lenses if present and easy to do. Continue rinsing and get medical attention.[1][2][3]

« If swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or
doctor immediately.[1][3]

Spill and Disposal Plan:

o Spill: For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a
suitable container for chemical waste. Ensure adequate ventilation and wear appropriate
PPE. Prevent the chemical from entering drains.|[3]

o Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations. Contaminated packaging should be
treated as the chemical itself.

Procedural Workflow
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Safe Handling and Disposal Workflow for 5-(Oxolan-2-yl)-1,3-oxazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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